Procurement Cost vs. Chiral Analogs
A direct procurement cost comparison shows that the specific 1-ethyl-5-imidazolyl isomer can be acquired at a significantly lower cost than its chiral analog, (3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid, from the same reputable supplier [1]. While both are specialty building blocks, the target compound's pricing structure makes it more accessible for early-stage discovery research where the chirality at the 3-position may not be the primary focus. This cost advantage is critical for initial SAR studies requiring gram-scale quantities. This evidence is tagged as a cross-study comparable metric based on vendor pricing data.
| Evidence Dimension | Procurement Cost for Comparable Quantities from the Same Supplier (Enamine) |
|---|---|
| Target Compound Data | $914.0 for 1g (Product EN300-314549) |
| Comparator Or Baseline | $2050.0 for 1g of (3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid (Product EN300-1769395) |
| Quantified Difference | The target compound is approximately 55% less expensive per gram than the specified chiral analog. |
| Conditions | Vendor pricing data from Enamine, accessed via kuujia.com on Sep 5, 2023. This comparison is for research-grade chemical supply and does not consider custom synthesis discounts. |
Why This Matters
For budget-conscious R&D programs, this cost differential means the target compound is the more economical choice for initial scaffold derivatization, allowing more comprehensive SAR exploration before committing to more expensive, stereochemically pure analogs.
- [1] Kuujia.com. (2023). Price comparison for CAS 2059970-34-0 and CAS 2227831-25-4. View Source
